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Compound of Interest

Compound Name: Direct black 166

Cat. No.: B13793532 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chromophore of Direct Black
166 (C.I. 30026), a trisazo dye known for its application in coloring cellulosic fibers, leather, and

paper. This document details the dye's chemical structure, synthesis, and physicochemical

properties, with a focus on quantitative data and experimental methodologies.

Core Chemical Identity
Direct Black 166 is a complex trisazo dye, meaning its chromophoric system is characterized

by three azo (-N=N-) groups connecting aromatic moieties. This extensive conjugation is

responsible for its deep black color.

Property Value

C.I. Name Direct Black 166

C.I. Number 30026

CAS Number 57131-19-8

Molecular Formula C₃₅H₂₆N₁₀Na₂O₈S₂

Molecular Weight 824.76 g/mol

Chemical Class Trisazo
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The Chromophore: Structure and Synthesis
The chromophore of Direct Black 166 is a large, conjugated system built upon a series of

aromatic rings linked by three azo bridges. The synthesis of this complex molecule is a multi-

step process involving sequential diazotization and coupling reactions.

The manufacturing process for Direct Black 166 involves the following key steps:

Double Nitriding (Diazotization) of 4-Amino-N-(4-aminophenyl)benzamide: The synthesis

begins with the diazotization of both amino groups of 4-amino-N-(4-aminophenyl)benzamide.

This is typically carried out in an acidic medium at low temperatures (0-5 °C) using sodium

nitrite to form a bis-diazonium salt.

First Coupling: The resulting bis-diazonium salt is then coupled with 4-amino-5-

hydroxynaphthalene-2,7-disulfonic acid (H-acid) under acidic conditions.

Second Diazotization: Aniline is separately diazotized under acidic conditions with sodium

nitrite.

Second Coupling: The diazotized aniline is then coupled to the product from the first coupling

reaction in the neighborhood of the amino group on the H-acid moiety, under alkaline

conditions.

Third Coupling: Finally, the intermediate product is coupled with Benzene-1,3-diamine (m-

phenylenediamine).

The final structure is a complex arrangement of aromatic rings, azo groups, and auxochromes

(such as -OH and -NH₂) which modulate the color and solubility of the dye.

Logical Relationship of Synthesis Steps
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Step 1: Bis-Diazotization

Step 2: First Coupling

Step 3: Second Diazotization

Step 4: Second Coupling

Step 5: Third Coupling
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Caption: Synthesis workflow for Direct Black 166.

Physicochemical Properties and Characterization
The extensive conjugation in the Direct Black 166 molecule dictates its strong absorption of

light across the visible spectrum, resulting in its black color.

Spectral Properties:

While a specific lambda-max (λmax) for Direct Black 166 is not readily available in the public

domain, trisazo dyes of this nature typically exhibit broad absorption bands across the visible
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spectrum (400-700 nm) due to multiple electronic transitions within the chromophore. The

combination of these absorptions results in the perception of a black color.

Fastness Properties:

The performance of a dye is critically dependent on its fastness properties, which describe its

resistance to various environmental factors.

Fastness Test Fading Staining

Light Fastness 3 -

Washing (Soaping) 1 3

Water - 1

Acid Resistance 3 -

Alkali Resistance 2-3 -

Note: Fastness is typically rated on a scale of 1 to 5 or 1 to 8, where a higher number indicates

better fastness. The specific scale for the above data is based on ISO standards as presented

in the source.

Experimental Protocols
The following are generalized experimental protocols for the synthesis and characterization of

trisazo dyes, which can be adapted for Direct Black 166.

4.1. General Synthesis Protocol for a Trisazo Dye

This protocol is a representative example and would require optimization for the specific

synthesis of Direct Black 166.

Materials:

Aromatic diamine (e.g., 4-Amino-N-(4-aminophenyl)benzamide)

Coupling components (e.g., H-acid, m-phenylenediamine)
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Aniline

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Sodium carbonate (Na₂CO₃)

Ice

Procedure:

Diazotization of the Diamine:

Dissolve the aromatic diamine in dilute hydrochloric acid.

Cool the solution to 0-5 °C in an ice bath.

Slowly add a pre-cooled aqueous solution of sodium nitrite with constant stirring,

maintaining the temperature below 5 °C.

Stir for 30-60 minutes. The completion of diazotization can be checked with starch-iodide

paper (excess nitrous acid will turn the paper blue).

First Coupling Reaction:

Prepare a solution of the first coupling component (e.g., H-acid) in an alkaline or acidic

solution as required by the specific reaction.

Cool the solution to 0-5 °C.

Slowly add the diazonium salt solution to the coupling component solution with vigorous

stirring, maintaining the low temperature and appropriate pH.

Stir for 1-2 hours until the coupling is complete.

Second Diazotization (of Aniline):
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Follow the same procedure as in step 1, using aniline as the starting amine.

Second Coupling Reaction:

Adjust the pH of the intermediate product from step 2 to the required alkaline or acidic

condition.

Slowly add the aniline diazonium salt solution with stirring, maintaining a low temperature.

Stir for 1-2 hours.

Third Coupling Reaction:

Prepare a solution of the final coupling component (e.g., m-phenylenediamine).

Slowly add this solution to the reaction mixture from step 4, adjusting the pH as necessary.

Stir for an additional 1-2 hours to ensure complete reaction.

Isolation and Purification:

The dye is typically precipitated from the reaction mixture by adding a salt, such as sodium

chloride ("salting out").

The precipitate is then collected by filtration, washed with a salt solution to remove

impurities, and dried.

Further purification can be achieved by recrystallization from a suitable solvent or by

chromatographic techniques.

Experimental Workflow for Synthesis and Purification
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Caption: General experimental workflow for a trisazo dye.
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4.2. Characterization Techniques

UV-Visible (UV-Vis) Spectroscopy: An aqueous solution of the purified dye is prepared, and

its absorbance is measured across the ultraviolet and visible range (typically 200-800 nm).

This will reveal the absorption maxima (λmax) characteristic of the chromophore.

Fourier-Transform Infrared (FT-IR) Spectroscopy: The solid dye sample is analyzed to

identify characteristic functional groups. Key vibrational bands to look for in Direct Black 166
would include:

N=N stretching (azo group): ~1400-1450 cm⁻¹ (often weak)

N-H stretching (amino groups): ~3300-3500 cm⁻¹

O-H stretching (hydroxyl group): ~3200-3600 cm⁻¹ (broad)

S=O stretching (sulfonate groups): ~1030-1070 cm⁻¹ and ~1170-1210 cm⁻¹

C=O stretching (amide group): ~1630-1680 cm⁻¹

Aromatic C=C stretching: ~1450-1600 cm⁻¹

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectroscopy can be

used to elucidate the detailed molecular structure of the dye. This would require dissolving

the dye in a suitable deuterated solvent (e.g., DMSO-d₆). The complex aromatic regions of

the spectra would require advanced 2D NMR techniques for full assignment.

Applications and Significance
Direct Black 166 is primarily used for dyeing cellulosic materials such as cotton and viscose,

as well as for coloring leather and paper. It serves as a substitute for C.I. Direct Black 38, which

is derived from the carcinogenic intermediate benzidine. The development and understanding

of dyes like Direct Black 166 are significant in the context of creating safer and more effective

colorants for industrial applications.

This guide provides a foundational understanding of the chromophore of Direct Black 166.

Further research into its specific spectral properties and the optimization of its synthesis are
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valuable areas for continued investigation by researchers in the fields of dye chemistry and

materials science.

To cite this document: BenchChem. [An In-depth Technical Guide to the Chromophore of
Direct Black 166]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13793532#understanding-the-chromophore-of-direct-
black-166]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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